2-[(2-chlorobenzyl)thio]-N-(3,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C17H18ClNOS/c1-12-7-8-15(9-13(12)2)19-17(20)11-21-10-14-5-3-4-6-16(14)18/h3-9H,10-11H2,1-2H3,(H,19,20)
• InChI Key: IBSCREHVEWYWJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSCC2=CC=CC=C2Cl)C
• Molecular Formula: C17H18ClNOS
• Molecular Weight: 319.8 g/mol

Description

2-[(2-chlorobenzyl)thio]-N-(3,4-dimethylphenyl)acetamide, also known as CDDPA, is a compound that has been extensively studied for its potential therapeutic applications.

Scientific Research Applications

2-[(2-chlorobenzyl)thio]-N-(3,4-dimethylphenyl)acetamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Inflammation research has shown that this compound has anti-inflammatory effects by inhibiting the production of inflammatory cytokines. In neurological disorders, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.

Mechanism of Action

The mechanism of action of 2-[(2-chlorobenzyl)thio]-N-(3,4-dimethylphenyl)acetamide is not fully understood, but it is believed to be mediated through multiple pathways. In cancer research, this compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and proliferation. In inflammation research, this compound has been shown to inhibit the NF-κB pathway, which is involved in the production of inflammatory cytokines. In neurological disorders, this compound has been shown to reduce oxidative stress and inflammation through the activation of Nrf2 and the inhibition of NF-κB.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer research, this compound has been shown to induce apoptosis, cell cycle arrest, and inhibit angiogenesis. In inflammation research, this compound has been shown to inhibit the production of inflammatory cytokines and reduce oxidative stress. In neurological disorders, this compound has been shown to reduce oxidative stress and inflammation, and improve cognitive function and motor coordination.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2-chlorobenzyl)thio]-N-(3,4-dimethylphenyl)acetamide in lab experiments is its high potency and specificity for its target pathways. Another advantage is its low toxicity and minimal side effects. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 2-[(2-chlorobenzyl)thio]-N-(3,4-dimethylphenyl)acetamide. In cancer research, future studies can focus on the combination of this compound with other anticancer agents to enhance its efficacy. In inflammation research, future studies can focus on the development of this compound analogs with improved solubility and bioavailability. In neurological disorders, future studies can focus on the development of this compound-based therapies for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Conclusion:
This compound is a compound with potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. Its mechanism of action is mediated through multiple pathways, and it has been shown to have various biochemical and physiological effects. While there are advantages and limitations to using this compound in lab experiments, there are several future directions for its study that can lead to the development of novel therapies for various diseases.

Synthesis Methods

2-[(2-chlorobenzyl)thio]-N-(3,4-dimethylphenyl)acetamide can be synthesized through a multi-step process involving the reaction of 2-chlorobenzyl chloride with sodium sulfide followed by the reaction of the resulting intermediate with 3,4-dimethylaniline and acetic anhydride. The final product is purified through recrystallization.